Cas no 893780-26-2 (8'-Fluoro-6'-methyl-5',6'-dihydrospirocyclopen-tane-1,4'-pyrrolo3,2,1-ijquinoline-1',2'-dione)

• Product Name: 8'-Fluoro-6'-methyl-5',6'-dihydrospirocyclopen-tane-1,4'-pyrrolo3,2,1-ijquinoline-1',2'-dione
• CAS No: 893780-26-2
• MF: C₁₆H₁₆FNO₂
• MW: 273.302147865295
• MDL: MFCD08087954
• CID: 4718870
• PubChem ID: 16452317
• Update Time: 2025-11-01

8'-Fluoro-6'-methyl-5',6'-dihydrospirocyclopen-tane-1,4'-pyrrolo3,2,1-ijquinoline-1',2'-dione Chemical and Physical Properties

Names and Identifiers

• 8'-fluoro-6'-methyl-5',6'-dihydrospiro[cyclopentane-1,4'-pyrrolo[3,2,1-ij]quinoline]-1',2'-dione
• 8'-Fluoro-6'-methyl-5',6'-dihydrospiro[cyclopen-tane-1,4'-pyrrolo[3,2,1-ij]quinoline]-1',2'-dione
• STK250774
• SBB042149
• ST4132351
• R9953
• spiro[cyclopentane-1,4'-[4H]pyrrolo[3,2,1-ij]quinoline]-1',2'-dione, 8'-fluoro-5',6'-dihydro-6'-methyl-
• 10'-fluoro-7'-methyl-4'-azaspiro[cyclopentane-1,5'-tricyclo[6.3.1.0^{4,
• 893780-26-2
• LS-05302
• 6-fluoro-9-methylspiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-11,1'-cyclopentane]-2,3-dione
• CS-0316959
• AKOS016040036
• 10'-fluoro-7'-methyl-4'-azaspiro[cyclopentane-1,5'-tricyclo[6.3.1.0?,(1)(2)]dodecane]-1'(12'),8',10'-triene-2',3'-dione
• MFCD08087954
• ALBB-016866
• AKOS000270415
• 8'-Fluoro-6'-methyl-5',6'-dihydrospirocyclopen-tane-1,4'-pyrrolo3,2,1-ijquinoline-1',2'-dione

• MDL： MFCD08087954
• Inchi： 1S/C16H16FNO2/c1-9-8-16(4-2-3-5-16)18-13-11(9)6-10(17)7-12(13)14(19)15(18)20/h6-7,9H,2-5,8H2,1H3
• InChI Key： PEWOKABNOXENPC-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(N3C2=C(C=1)C(C)CC13CCCC1)=O)=O

Computed Properties

• Exact Mass: 273.11650692g/mol
• Monoisotopic Mass: 273.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.4

Additional information on 8'-Fluoro-6'-methyl-5',6'-dihydrospirocyclopen-tane-1,4'-pyrrolo3,2,1-ijquinoline-1',2'-dione

8'-Fluoro-6'-methyl-5',6'-dihydrospirocyclopen-tane-1,4'-pyrrolo[3,2,1-ij]quinoline-1',2'-dione (CAS No. 893780-26-2): A Comprehensive Overview

The compound 8'-Fluoro-6'-methyl-5',6'-dihydrospirocyclopen-tane-1,4'-pyrrolo[3,2,1-ij]quinoline-1',2'-dione (CAS No. 893780-26-2) is a highly specialized spirocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a fluorine substituent and a methyl group, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a pharmacophore for targeting specific biological pathways.

In recent years, the demand for fluorinated compounds like 8'-Fluoro-6'-methyl-5',6'-dihydrospirocyclopen-tane-1,4'-pyrrolo[3,2,1-ij]quinoline-1',2'-dione has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where molecules with specific modifications are designed to interact with high affinity to their intended targets. The inclusion of a spirocyclic scaffold further enhances the compound's rigidity, potentially improving its binding selectivity.

One of the most frequently searched questions in the context of spirocyclic compounds is their role in central nervous system (CNS) drug development. The pyrroloquinoline core of 8'-Fluoro-6'-methyl-5',6'-dihydrospirocyclopen-tane-1,4'-pyrrolo[3,2,1-ij]quinoline-1',2'-dione suggests potential applications in neuropharmacology, particularly in modulating neurotransmitter receptors. This has sparked interest among researchers exploring treatments for neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Another hot topic in the scientific community is the use of fluorinated heterocycles in cancer therapeutics. The 8'-Fluoro moiety in this compound could play a critical role in enhancing its interaction with kinase enzymes, which are often overexpressed in cancerous cells. Preliminary studies on similar spirocyclic pyrroloquinolines have shown promising results in inhibiting tumor growth, making this compound a subject of ongoing investigation.

From a synthetic chemistry perspective, the spirocyclopen-tane ring system presents an interesting challenge for organic synthesis. Researchers are actively exploring efficient routes to construct such complex frameworks, with a focus on stereoselective methods. The 1',2'-dione functionality adds another layer of complexity, offering opportunities for further derivatization and functionalization.

In the realm of computational chemistry, 8'-Fluoro-6'-methyl-5',6'-dihydrospirocyclopen-tane-1,4'-pyrrolo[3,2,1-ij]quinoline-1',2'-dione has been the subject of molecular docking studies to predict its binding modes with various protein targets. These in silico approaches are invaluable for accelerating drug discovery by narrowing down potential candidates before costly in vitro and in vivo testing.

Environmental and green chemistry considerations are also driving interest in this compound. The incorporation of fluorine atoms is often scrutinized for their environmental impact, but advancements in sustainable fluorination techniques are mitigating these concerns. Researchers are now able to introduce fluorine atoms with higher efficiency and lower waste generation.

In summary, 8'-Fluoro-6'-methyl-5',6'-dihydrospirocyclopen-tane-1,4'-pyrrolo[3,2,1-ij]quinoline-1',2'-dione (CAS No. 893780-26-2) represents a fascinating intersection of medicinal chemistry, drug design, and synthetic innovation. Its potential applications in CNS disorders, oncology, and beyond make it a compound worth watching in the coming years. As research progresses, we can expect to uncover even more about its mechanisms and therapeutic possibilities.